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Compound of Interest

Compound Name:
2-(2-(hydroxymethyl)piperidin-1-

yl)acetic acid

CAS No.: 1228821-98-4

Cat. No.: B3335485

Get Quote

Application Note: Bioconjugation Techniques Using Piperidine Acetic Acid Linkers

Introduction: The Case for Rigid Linkers
In the design of heterobifunctional molecules—such as Proteolysis Targeting Chimeras

(PROTACs) and Antibody-Drug Conjugates (ADCs)—the linker is not merely a passive

connector; it is a critical determinant of pharmacological efficacy.[1][2][3] While flexible linkers

like Polyethylene Glycol (PEG) or alkyl chains are common, they often suffer from high entropic

penalties upon binding.[4]

Piperidine-4-acetic acid (and its derivatives) has emerged as a superior "rigid linker" scaffold.[4]

By incorporating a saturated piperidine ring, this linker restricts conformational freedom, pre-

organizing the molecule for optimal ternary complex formation (in PROTACs) or presenting a

payload with defined orientation (in ADCs).[4]
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Conformational Constraint: Reduces the entropic cost of binding, potentially increasing

potency.[4]

Physicochemical Tuning: The secondary amine of the piperidine ring (pKa ~11) can be

protonated at physiological pH, improving the aqueous solubility of otherwise hydrophobic

warheads.[4]

Metabolic Stability: The saturated ring is generally more stable to oxidative metabolism than

linear alkyl chains.[4]

Chemical Identity & Properties
The primary focus of this guide is 2-(piperidin-4-yl)acetic acid (often abbreviated as 4-

piperidineacetic acid).[4]

Property Value / Description

Common Name 4-Piperidineacetic acid

CAS (Free Acid) 21061-84-1

CAS (HCl Salt) 73415-84-6

CAS (Fmoc-Protected) 180181-05-9

CAS (Boc-Protected) 157688-46-5

Molecular Weight 143.19 g/mol (Free Base)

pKa (Amine) ~11.0 (Basic)

pKa (Carboxyl) ~4.0 (Acidic)

Solubility
High in water as HCl salt; Poor as free zwitterion

at pH 7.[4][5]
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Caption: Structural logic of 4-piperidineacetic acid. The 4-position attachment creates a linear,

yet rigid, geometry.[4]

Protocol 1: Solid-Phase Synthesis (SPPS)
Integration
This protocol describes the incorporation of the linker into a peptide or PROTAC sequence

using Fmoc chemistry.[4]

Reagents:

Linker: Fmoc-2-(piperidin-4-yl)acetic acid (CAS: 180181-05-9).[4]

Resin: Rink Amide (for amide C-term) or Wang/2-CTC (for acid C-term).[4]

Coupling Agents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) /

HOAt.[4]

Base: DIPEA (Diisopropylethylamine).[4][6]

Solvent: DMF (Anhydrous).[4]

Step-by-Step Workflow:

Resin Preparation:

Swell resin (0.1 mmol scale) in DMF for 30 minutes.
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Deprotect initial Fmoc group (if Rink Amide) using 20% Piperidine in DMF (2 x 5 min).

Note: This piperidine is the reagent, not the linker.[4]

Activation of Linker:

Dissolve Fmoc-2-(piperidin-4-yl)acetic acid (3 eq, 0.3 mmol) in DMF.

Add HATU (2.9 eq) and HOAt (3 eq).

Add DIPEA (6 eq).[4]

Critical: Pre-activate for only 1-2 minutes to minimize racemization (though low risk for this

achiral linker, it prevents side reactions).[4]

Coupling:

Add the activated solution to the resin.[4][6]

Shake/agitate at Room Temperature (RT) for 2 hours.

QC Check: Perform a Kaiser test (ninhydrin).[4] If the beads remain white, coupling is

complete.[4] If blue, re-couple.[4]

Fmoc Deprotection (Exposing the Linker's Amine):

Wash resin with DMF (3x).[4][6][7]

Treat with 20% Piperidine in DMF (1 x 5 min, 1 x 10 min).

Insight: The secondary amine of the piperidine linker is now exposed and reactive.[4] It is

more sterically hindered than a primary amine (like Lysine), so subsequent couplings may

require more forcing conditions.[4]

Next Step Coupling:

When coupling the next moiety (e.g., E3 Ligase Ligand) to this secondary amine, use

PyAOP or COMU instead of HATU for higher efficiency with secondary amines.
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Protocol 2: Solution-Phase PROTAC Assembly
For convergent synthesis where the linker is attached to two complex small molecules.[4]

Strategy: Use N-Boc-2-(piperidin-4-yl)acetic acid to allow orthogonal deprotection.[4]

Workflow Diagram:

Step 1: Amide Coupling
(Linker + Ligand A)

Step 2: Boc Deprotection
(TFA/DCM)

 Yields Free
Piperidine Amine

Step 3: N-Alkylation/Acylation
(Linker-Ligand A + Ligand B)

 Secondary Amine
Nucleophile

Final PROTAC

 Purification

Click to download full resolution via product page

Caption: Convergent synthesis workflow using N-Boc protected piperidine linker.

Detailed Procedure:

Coupling to Ligand A (Amine-containing Warhead):

Dissolve N-Boc-2-(piperidin-4-yl)acetic acid (1.1 eq) in DMF/DCM.
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Add EDC[8]·HCl (1.5 eq) and HOBt (1.5 eq) for activation.

Add Ligand A (1.0 eq) and DIPEA (3 eq).

Stir at RT for 16 hours.

Purification: Flash chromatography (usually MeOH/DCM).[4]

Boc Deprotection:

Dissolve the intermediate in DCM.[4]

Add Trifluoroacetic Acid (TFA) (20% v/v).

Stir for 1-2 hours. Monitor by LC-MS (Loss of Boc mass: -100 Da).

Workup: Evaporate TFA/DCM.[4] Crucial: The product is now a TFA salt. You must

neutralize it in the next step or perform a free-basing workup (sat.[4] NaHCO3 wash) if the

next reaction is sensitive to acid.

Coupling to Ligand B (E3 Ligase Ligand with Electrophile):

Scenario A (Acid Partner): If Ligand B has a COOH, use HATU/DIPEA.[4] The secondary

piperidine amine is a good nucleophile.[4]

Scenario B (Alkyl Halide Partner): If Ligand B has a halide (SN2 reaction), dissolve in

MeCN, add K2CO3, and heat to 60°C.[4]

Troubleshooting & Optimization
The "Zwitterion Trap"
Problem: The free amino-acid form of the linker is insoluble in organic solvents (DCM, THF)

and water at pH 7.[4] Cause: It exists as a zwitterion (COO⁻ / NH₂⁺).[4] Solution:

Synthesis: Always purchase/use the HCl salt or N-protected forms (Boc/Fmoc).[4]

Workup: If you accidentally generate the free amino acid, dissolve it in 1M HCl (protonates

acid) or 1M NaOH (deprotonates amine) to solubilize, then extract or protect immediately.[4]
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Aggregation in SPPS
Problem: Incomplete coupling after the piperidine linker is added. Cause: The rigid ring can

induce secondary structure or aggregation on the resin.[4] Solution:

Use "Magic Mixture": DCM/DMF/NMP (1:1:1) with 1% Triton X-100 during coupling.[4]

Double couple the step after the linker.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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